Cas no 1241673-88-0 (1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid
• CAS No: 1241673-88-0
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5177467
• Update Time: 2025-10-30

1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid
• 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylicacid
• 1-Methyl-5-(2-oxo-2-piperidin-1-yl-ethoxy)-1H-pyrazole-3-carboxylic acid
• 1-methyl-5-(2-oxo-2-piperidin-1-ylethoxy)pyrazole-3-carboxylic acid

• Inchi： 1S/C12H17N3O4/c1-14-11(7-9(13-14)12(17)18)19-8-10(16)15-5-3-2-4-6-15/h7H,2-6,8H2,1H3,(H,17,18)
• InChI Key： AHWNPUJRLNWPSN-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(=O)O)=NN1C)CC(N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid

Introduction to 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid (CAS No. 1241673-88-0)

1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1241673-88-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of multiple functional groups, including a carboxylic acid moiety, an ether linkage, and a piperidine ring, contributes to its complex reactivity and makes it a promising candidate for further investigation in drug discovery and development.

The compound's structure is characterized by a central pyrazole core, which is flanked by an ethyl ester group at the 5-position and a methyl group at the 1-position. The 3-position of the pyrazole ring is substituted with a carboxylic acid, while the 2-position of the ethoxy group is connected to a piperidine ring. This arrangement creates a multifaceted scaffold that can interact with various biological targets, making it an intriguing subject for medicinal chemistry research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid with biological receptors. Studies suggest that the compound's unique structural features may facilitate binding to enzymes and receptors involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory agents. The piperidine moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

In addition to its anti-inflammatory potential, this compound has also been investigated for its possible role in modulating central nervous system (CNS) activity. The presence of the piperidine ring suggests that it may interact with neurotransmitter receptors, such as those for serotonin or dopamine, which are implicated in various neurological disorders. Preliminary studies have indicated that derivatives of this compound may exhibit properties similar to those of known CNS-active drugs, although further research is needed to fully elucidate its mechanism of action.

The synthesis of 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as multi-step organic synthesis, catalytic reactions, and automated purification processes have streamlined the production of this compound, allowing for more extensive pharmacological evaluation.

One of the most promising applications of this compound lies in its potential as a precursor for more complex drug molecules. By serving as a building block, it can be modified through various chemical transformations to create novel analogs with enhanced biological activity. For instance, replacing the carboxylic acid group with other functional groups or introducing additional substituents at different positions on the pyrazole ring could lead to compounds with improved pharmacokinetic properties or reduced side effects.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been employed to predict the biological activity of 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid and its derivatives. These tools help researchers identify potential lead compounds more efficiently by simulating their interactions with biological targets and predicting their efficacy. Such computational approaches are particularly valuable in early-stage drug development, where high-throughput screening may be impractical due to cost and time constraints.

Recent clinical trials have begun to explore the therapeutic potential of pyrazole-based compounds in various disease conditions. While results are still preliminary, early data suggest that these compounds may offer significant benefits in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. The structural versatility of 1-Methyl-5-(2-oxo-2-(piperidin-1-yl)ethoxy)-1H-pyrazole-3-carboxylic acid makes it an ideal candidate for further clinical investigation.

The future direction of research on this compound will likely focus on optimizing its pharmacological profile through structure-based drug design. By leveraging insights from computational modeling and experimental data, scientists can refine the molecular structure to enhance potency, selectivity, and bioavailability. Additionally, exploring new synthetic routes may help reduce production costs and improve scalability, making it more feasible for industrial applications.

In conclusion,1-Methyl-5-(2 oxo - 2 ( piperidin - 1 - yl ) ethoxy ) - 1 H - pyrazole - 3 - carboxylic acid (CAS No. 1241673 - 88 - 0) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation into developing novel therapeutic agents. As research continues to advance，this compound is poised to play a significant role in addressing unmet medical needs across various disease conditions.